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For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of enbucrilate (n-butyl cyanoacrylate) tissue adhesive with traditional

skin closure methods, focusing on long-term cosmetic outcomes. The information is supported

by experimental data from peer-reviewed studies.

Enbucrilate, a topical skin adhesive, has emerged as a popular alternative to conventional

sutures and staples for wound closure in various surgical and emergency settings. Its appeal

lies in its rapid application, cost-effectiveness, and the elimination of a follow-up visit for suture

removal. However, the long-term cosmetic appearance of the resulting scar is a critical factor in

its clinical utility. This guide synthesizes findings from multiple studies to compare the cosmetic

outcomes of enbucrilate with other closure techniques.

Comparative Analysis of Cosmetic Outcomes
Quantitative data from several randomized controlled trials (RCTs) reveal a nuanced picture of

the cosmetic performance of enbucrilate compared to standard sutures. While some studies

indicate superior or comparable cosmetic results with tissue adhesives, others suggest that

sutures may yield better outcomes in the long term.
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Outcome Measure
Enbucrilate (n-
butyl
cyanoacrylate)

Sutures (various
types)

Key Findings &
Citations

Hollander Wound

Evaluation Scale

(HWES)

Scores are generally

comparable to

sutures. One study

reported no

statistically significant

difference in HWES

scores between the

two groups

(p=1.9479).[1] Another

study in a pediatric

population found a

median score of 6 for

both tissue glue and

subcuticular sutures,

with no significant

difference.

Scores are

consistently used as a

benchmark for good

cosmetic outcomes.

Enbucrilate provides a

cosmetic outcome that

is statistically

comparable to sutures

when assessed by the

HWES.[1]

Vancouver Scar Scale

(VSS)

Studies have shown

better scar outcomes

with enbucrilate. One

RCT on inguinal

hernia repair reported

a mean VSS of 3.23

for the glue group

compared to 7.77 for

the suture group

(p<0.001).[2]

Higher VSS scores,

indicating poorer

cosmetic outcomes,

have been reported in

some comparative

studies.[2]

Enbucrilate may lead

to significantly better

long-term scar quality

as measured by the

VSS in certain types

of surgical wounds.[2]

Patient Satisfaction &

Overall Cosmesis

High patient

satisfaction is

frequently reported,

often due to the

absence of suture

marks and the

convenience of the

Patient satisfaction is

generally high, but

concerns can arise

from suture track

marks and the need

for removal.

While surgeon and

independent reviewer

satisfaction ratings

may not differ

significantly between

enbucrilate and

sutures, patients often
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method. One study

reported an overall

satisfaction score of

4.73 out of 5 (94.6%).

express a preference

for tissue adhesives.

Wound Complications

Low complication

rates are a significant

advantage. Reported

immediate

complications include

redness or tenderness

(5.5%), discharge

(1.9%), and wound

dehiscence (1.1%).[1]

Complication rates

can be slightly higher

with sutures, including

infections and stitch

abscesses.

Enbucrilate is

considered a safe

method for closing

small, low-tension

surgical incisions with

a low incidence of

complications.[1]

Experimental Protocols
The following is a synthesized experimental protocol based on common methodologies

observed in randomized controlled trials comparing enbucrilate and sutures for skin closure.

Objective: To compare the long-term cosmetic outcomes of skin closure with enbucrilate tissue

adhesive versus standard subcuticular sutures in patients undergoing elective surgery.

Study Design: A prospective, randomized, single-blind controlled trial.

Patient Population:

Inclusion Criteria: Patients aged 18-65 undergoing elective surgery with a linear skin incision

of 2-8 cm in a low-tension area.

Exclusion Criteria: Patients with known allergies to cyanoacrylates, active skin infections at

the surgical site, history of keloid or hypertrophic scar formation, and wounds with high

tension or irregular edges.

Randomization and Blinding:

Patients are randomly assigned to either the enbucrilate group or the suture group using a

computer-generated randomization sequence.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://rfppl.co.in/subscription/upload_pdf/sunay-n-bhat,381-386,nijs-vol.11-no.3-july-september-2020-1609307665.pdf
https://rfppl.co.in/subscription/upload_pdf/sunay-n-bhat,381-386,nijs-vol.11-no.3-july-september-2020-1609307665.pdf
https://www.benchchem.com/product/b3422321?utm_src=pdf-body
https://www.benchchem.com/product/b3422321?utm_src=pdf-body
https://www.benchchem.com/product/b3422321?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The surgeon is aware of the treatment allocation, but the patient and the independent

assessor evaluating the cosmetic outcome are blinded to the closure method.

Interventions:

Enbucrilate Group: After deep dermal sutures are placed (if necessary), the skin edges are

manually approximated. A thin layer of enbucrilate is applied to the apposed wound edges

and allowed to polymerize.

Suture Group: The skin is closed using absorbable subcuticular sutures (e.g., 4-0 Monocryl)

in a continuous fashion.

Outcome Assessment:

Primary Outcome: Cosmetic appearance of the scar at 3 months, assessed by a blinded

plastic surgeon using the Vancouver Scar Scale (VSS) and the Patient and Observer Scar

Assessment Scale (POSAS).

Secondary Outcomes:

Wound closure time.

Incidence of wound complications (infection, dehiscence, hematoma).

Patient satisfaction with the cosmetic outcome, measured on a 10-point Visual Analog

Scale (VAS).

Postoperative pain at 24 and 48 hours, measured using a VAS.

Follow-up: Patients are followed up at 1 week, 1 month, and 3 months post-surgery for wound

assessment and scar evaluation.

Signaling Pathways in Wound Healing and Scar
Formation
The cosmetic outcome of wound healing is determined by a complex interplay of signaling

pathways that regulate inflammation, cell proliferation, and extracellular matrix remodeling.
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While direct research on how enbucrilate specifically modulates these pathways is limited, its

biocompatibility and degradation products may influence the cellular microenvironment. The

diagram below illustrates the general signaling pathways involved in wound healing and

potential points of interaction for a tissue adhesive.

Wound Healing Cascade

Key Signaling Pathways

Cosmetic Outcome

Intervention

Skin Injury Inflammation Phase
(Neutrophils, Macrophages)

Hemostasis

Proliferation Phase
(Fibroblasts, Keratinocytes)

Growth Factors
(TGF-β, PDGF)

TGF-β Pathway

Remodeling Phase
(Collagen Deposition & Maturation)

Matrix Synthesis

MAPK Pathway

Wnt/β-catenin Pathway

Normal Scar Formation

Fibroblast Activation

Matrix Remodeling

Hypertrophic Scarring/
Keloid Formation

Dysregulation

Enbucrilate
(Tissue Adhesive)

Biocompatibility/
Cytotoxicity?

Fibroblast Interaction?
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Click to download full resolution via product page

Caption: Key signaling pathways in wound healing and potential interactions of enbucrilate.

Experimental Workflow for a Comparative Clinical
Trial
The following diagram outlines a typical workflow for a randomized controlled trial comparing

the cosmetic outcomes of enbucrilate and sutures.
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Patient Screening
(Inclusion/Exclusion Criteria)

Informed Consent

Randomization

Group A: Enbucrilate Closure

Arm 1

Group B: Suture Closure

Arm 2

Surgical Procedure

Follow-up 1 (1 week)
- Wound Assessment

- Complications

Follow-up 2 (1 month)
- Scar Evaluation (VSS/POSAS)

- Patient Satisfaction (VAS)

Follow-up 3 (3 months)
- Final Scar Assessment

- Photographic Documentation

Data Analysis
(Statistical Comparison)

Conclusion on Cosmetic Outcomes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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